Cas no 58-22-0 (Testosterone)

• Product Name: Testosterone
• CAS No: 58-22-0
• MF: C₁₉H₂₈O₂
• MW: 288.43
• MDL: MFCD00003654
• CID: 33689
• PubChem ID: 24899970
• Update Time: 2026-04-28

Testosterone Chemical and Physical Properties

Names and Identifiers

• Testosterone
• 17beta-Hydroxyandrost-4-en-3-one
• testosterone--dea schedule iii
• testosterone standard solution
• testosterone gamma-irradiated cell*culture tested
• testosterone cell culture tested--dea*schedule ii
• 17-hydroxyandrost-4-en-3-one
• trans-Testosterone
• (8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Diethyl (tosyloxy)methylphosphonate
• D-Pantethine
• Sustanon
• Testosterone base
• Testosterone CRM
• Testosterone solution
• [14C]-Testosterone
• [3H]-Testosterone
• 17beta-hydroxy-4-androsten-3-one
• 17β-Hydroxy-3-oxo-4-androstene
• Androderm
• AndroGel
• Andropatch
• Mertestate
• Oreton
• Testim
• Testoderm
• Testosteron
• Testosterone, Eur.Pharm.
• Androlin
• Android
• Halotensin
• Testex
• Testred
• Virilon
• Androst-4-en-17b-ol-3-one
• 17b-Hydroxyandrost-4-ene-3-one
• Testosterone (Steroids)
• Testosterone powder
• Testosterone, Purified, Low Hydroxy Compound
• SMR000109709
• MLS000113817
• 4-androsten-17beta-ol-3-one
• 58-22-0
• Epitestosterone
• 4069-10-7
• MLSMR

• MDL： MFCD00003654
• Inchi： 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-17,21H,3-10H2,1-2H3/t14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key： MUMGGOZAMZWBJJ-DYKIIFRCSA-N
• SMILES： C[C@@]12CCC(=O)C=C2CC[C@H]3[C@@H]4CC[C@@H]([C@@]4(C)CC[C@@H]31)O

Computed Properties

• Exact Mass: 288.20900
• Monoisotopic Mass: 288.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• isomeric RMSD: 0.6
• CID conformational isomer Count: 1
• Topological Polar Surface Area: 37.3
• Topological Polar Surface Area: 37.3A^2
• Functional 3D Donor Count: 1
• Functional 3D ring Count: 4
• Rotatable Bond Count: 1.8
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.0484 (rough estimate)
• Melting Point: 153-157 ºC
• Boiling Point: 370.65°C (rough estimate)
• Flash Point: 5 °C
• Refractive Index: 1.4709 (estimate)
• Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: soluble18.2 mg/ml
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 3.87920
• Merck: 13,9255
• Specific Rotation: 101 º (c=1, dioxane 25 ºC)
• Solubility: Soluble in ethanol, ether and organic solvents, insoluble in water

Testosterone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350,H361
• Warning Statement： P201,P281,P308+P313
• Hazardous Material transportation number：UN 2252 3/PG 2
• WGK Germany：3
• Hazard Category Code： R40
• Safety Instruction： S53-S45-S24/25-S36/37
• RTECS：XA3030000
• Hazardous Material Identification：
• Hazard Level：4.1
• Packing Group：II; III
• Risk Phrases：R40
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on Testosterone

Testosterone (CAS No: 58-22-0) – A Comprehensive Overview

Testosterone, with the chemical formula C₁₉H₂₈O₂ and a molecular weight of 288.43 g/mol, is a potent androgen and anabolic steroid. Its CAS number, CAS No: 58-22-0, uniquely identifies it in the chemical and pharmaceutical industries. This compound is primarily known for its role in the development of male reproductive tissues such as the testes and prostate, as well as promoting secondary sexual characteristics such as increased muscle and bone mass and the growth of body hair.

The biological significance of Testosterone extends beyond its endogenous production in humans. It serves as a crucial therapeutic agent in various medical conditions, including hypogonadism, delayed puberty, and certain types of breast cancer. The compound's anabolic properties have also made it a subject of extensive research in sports pharmacology and bodybuilding, although its use remains controversial due to potential health risks.

In recent years, advancements in synthetic chemistry have led to the development of novel derivatives of Testosterone that enhance its therapeutic efficacy while minimizing side effects. One such derivative, testosterone enanthate, has gained prominence due to its prolonged half-life and improved bioavailability. This formulation has been widely adopted in clinical settings for the treatment of low testosterone levels.

The role of Testosterone in neurobiology has also been a focal point of research. Studies have demonstrated its involvement in mood regulation, cognitive function, and even neuroprotection. For instance, researchers have observed that testosterone replacement therapy can improve cognitive performance in elderly men with low testosterone levels. This finding has opened new avenues for exploring testosterone-based therapies in neurodegenerative diseases such as Alzheimer's.

Endocrine-disrupting effects of synthetic derivatives of Testosterone have also been a subject of scrutiny. While these compounds offer significant therapeutic benefits, their potential to interfere with endocrine systems raises concerns about long-term use. Regulatory bodies such as the FDA and EMA have stringent guidelines to ensure the safe use of testosterone derivatives in clinical settings.

The pharmacokinetics of Testosterone and its derivatives play a critical role in determining their therapeutic efficacy. For example, testosterone cypionate, another widely used injectable form, provides sustained release over several weeks. This characteristic makes it an attractive option for patients who require regular dosing adjustments. However, the variability in individual response to these formulations necessitates careful monitoring by healthcare professionals.

The impact of lifestyle factors on testosterone levels has also been extensively studied. Obesity, diabetes, and chronic stress have been linked to lower testosterone levels in men. Conversely, regular exercise and a balanced diet can help maintain optimal testosterone levels. These findings underscore the importance of holistic approaches in managing conditions associated with low testosterone.

In conclusion, Testosterone, identified by its CAS number CAS No: 58-22-0, is a multifaceted compound with significant implications in medicine and biology. Its therapeutic applications range from treating hormonal imbalances to enhancing cognitive function. As research continues to uncover new aspects of its biological roles, the development of safer and more effective derivatives will remain a priority. Healthcare professionals must stay abreast of these advancements to provide optimal care for patients requiring testosterone-based therapies.